molecular formula C20H21N3O4 B5574172 N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

Cat. No.: B5574172
M. Wt: 367.4 g/mol
InChI Key: YHTMABFUUFOGTQ-UHFFFAOYSA-N
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Description

N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.15320616 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

  • Design and Synthesis for Anticancer Application : A study discussed the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides. These compounds were tested against multiple cancer cell lines, exhibiting moderate to excellent anticancer activity (Ravinaik et al., 2021).

Biological and Antibacterial Studies

  • Biological Activities and Crystal Structure : Another research focused on the biological activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives. These compounds showed good antibacterial activity and potent antioxidant properties (Karanth et al., 2019).

Medical Imaging Applications

  • PET Imaging Probes : A study synthesized benzoxazole derivatives for potential use as positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).

Materials Science and Polymer Research

  • Polyamides with Pendent Groups : Research in materials science explored aromatic polyamides containing 1,3,4-oxadiazole units. These polymers showed good thermal stability and were used to create thin flexible films with potential applications in various fields (Sava et al., 2003).

Antimicrobial and Antitubercular Activity

  • Synthesis for Antimicrobial Evaluation : One study synthesized N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives and evaluated their in vitro antitubercular activities (Nayak et al., 2016).

Corrosion Inhibition

  • Corrosion Inhibition in Sulphuric Acid : A study investigated the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulphuric acid. These compounds exhibited mixed-type behaviour as corrosion inhibitors (Ammal et al., 2018).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzamide derivatives have been found to have antipsychotic effects .

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. It would be particularly interesting to investigate the properties conferred by the oxadiazole ring and the benzamide moiety .

Properties

IUPAC Name

N-ethyl-3,4-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O4/c1-4-23(20(24)15-10-11-16(25-2)17(12-15)26-3)13-18-21-19(22-27-18)14-8-6-5-7-9-14/h5-12H,4,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YHTMABFUUFOGTQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.